Cas no 2137568-28-4 (1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 2137568-28-4
• MF: C₁₆H₂₃ClN₄O
• MW: 322.833022356033
• CID: 5810075
• PubChem ID: 132344194
• Update Time: 2025-06-19

1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1)
• 2137568-28-4
• 4-Azido-9-benzyl-1-oxa-9-azaspiro[5.5]undecane;hydrochloride
• 4-azido-9-benzyl-1-oxa-9-azaspiro[5.5]undecane hydrochloride
• EN300-761561

• Inchi： 1S/C16H22N4O.ClH/c17-19-18-15-6-11-21-16(12-15)7-9-20(10-8-16)13-14-4-2-1-3-5-14;/h1-5,15H,6-13H2;1H
• InChI Key： BXNAMABVGIJCFV-UHFFFAOYSA-N
• SMILES： N(C1CCOC2(CCN(CC3C=CC=CC=3)CC2)C1)=[N+]=[N-].Cl

Computed Properties

• Exact Mass: 322.1560391g/mol
• Monoisotopic Mass: 322.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8Ų

Additional information on 1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1)

Introduction to 1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2137568-28-4, specifically named as 1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This spirocyclic amine derivative has garnered significant attention due to its unique structural features and potential biological activities. The presence of an azido group at the 4-position and a phenylmethyl substituent at the 9-position introduces specific reactivity that makes it a valuable tool for synthetic chemists and biologists alike.

Spirocyclic compounds have long been of interest in medicinal chemistry due to their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The spirocyclic framework of 1-Oxa-9-azaspiro[5.5]undecane provides a stable scaffold that can be further modified to explore various pharmacophores. The azido group, in particular, is a versatile functional handle that allows for post-synthetic modifications such as click chemistry reactions, enabling the facile introduction of diverse molecular motifs.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for biological assays and pharmaceutical applications. This solubility improvement is crucial for drug development, as it facilitates formulation and administration in therapeutic settings. The phenylmethyl (benzyl) group at the 9-position adds another layer of complexity, potentially influencing both the electronic properties and steric interactions of the molecule with biological targets.

Recent advancements in chemical biology have highlighted the importance of bioisosterism in drug design. By replacing certain functional groups with structurally similar but biochemically distinct moieties, chemists can modulate the properties of a molecule without drastically altering its overall behavior. In the case of 1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1), the spirocyclic core serves as an excellent scaffold for exploring such bioisosteric replacements.

One particularly intriguing aspect of this compound is its potential as a precursor for developing novel bioactive molecules. The azido group can be selectively converted into other functional groups through various chemical reactions, including cycloadditions with alkynes (Sonogashira coupling) and reductions to amines (Stille or Buchwald-Hartwig coupling). These transformations allow for the rapid diversification of the molecular library derived from this core structure.

The phenylmethyl substituent also offers opportunities for further functionalization. For instance, it can be oxidized to a benzaldehyde or formic acid derivative, or it can undergo Suzuki-Miyaura cross-coupling reactions to introduce aryl groups from boronic acids. Such modifications are particularly valuable in medicinal chemistry, where subtle changes in substituents can lead to significant improvements in potency and selectivity.

From a computational chemistry perspective, the spirocyclic structure of 1-Oxa-9-azaspiro[5.5]undecane presents an interesting challenge for molecular modeling studies. The rigid framework constrains conformational flexibility but also provides predictable interactions with biological targets. Computational methods such as molecular dynamics simulations and quantum mechanical calculations can be employed to elucidate the binding modes of this compound with potential receptors or enzymes.

The azido group's reactivity has been exploited in various therapeutic contexts beyond simple drug development. For example, azido-modified molecules have been used as probes in imaging studies and as substrates for enzyme-mediated bioconjugation reactions. The ability to site-specifically introduce azido groups into complex molecules has opened new avenues for studying protein-protein interactions and metabolic pathways.

In conclusion,1-Oxa-9-azaspiro[5.5]undecane, 4-azido-9-(phenylmethyl)-, hydrochloride (1:1) represents a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features—combining a spirocyclic core with functional groups like an azido moiety and a phenylmethyl substituent—make it a valuable scaffold for exploring new bioactive molecules. As research continues to uncover novel applications for spirocyclic compounds,CAS no 2137568-28-4 will undoubtedly play an important role in shaping future developments in this field.